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Compound of Interest

Compound Name: NP-1815-PX sodium

Cat. No.: B10861449 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of NP-1815-PX sodium. The following procedures are mandatory for all personnel working with

this compound to ensure a safe laboratory environment and mitigate risks associated with its

hazardous properties. NP-1815-PX sodium is a potent, highly hygroscopic, and corrosive

crystalline powder that is reactive with moisture and poses significant respiratory and dermal

hazards.

Personal Protective Equipment (PPE)
All personnel must wear the specified PPE when handling NP-1815-PX sodium. The selection

of PPE is based on a thorough risk assessment of the compound's chemical properties and the

procedures being performed.

Table 1: PPE Specifications for Handling NP-1815-PX Sodium
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PPE Category Specification Material/Type Purpose

Hand Protection
ASTM F1671; EN

374-5

Nitrile or Neoprene

(Double-gloved)

Prevents skin contact

with corrosive and

toxic powder.

Eye Protection
ANSI Z87.1-2020

certified

Chemical splash

goggles with side

shields

Protects eyes from

airborne particles and

accidental splashes.

Respiratory

NIOSH-approved;

Assigned Protection

Factor (APF) 10

N95 or P100

respirator

Prevents inhalation of

fine, toxic dust

particles.

Body Protection NFPA 2112 compliant
Flame-resistant (FR)

lab coat

Protects against spills

and potential reaction

with flammable

materials.

Foot Protection
ASTM F2413-18

certified

Closed-toe, chemical-

resistant leather

shoes

Protects feet from

spills and falling

objects.

Operational Plan: Handling Protocol
This protocol outlines the step-by-step methodology for safely weighing and dispensing NP-
1815-PX sodium powder within a controlled laboratory environment.

Methodology for Safe Handling:

Preparation:

Ensure the work area, typically a certified chemical fume hood or an inert atmosphere

glovebox, is clean and free of clutter.

Verify that all required PPE is available and in good condition.

Place a plastic-backed absorbent liner on the work surface to contain any minor spills. .
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Donning PPE:

Don PPE in the following order: inner gloves, lab coat, N95/P100 respirator, chemical

splash goggles, and outer gloves.

Perform a seal check for the respirator to ensure a proper fit. .

Handling the Compound:

Retrieve the sealed container of NP-1815-PX sodium from its designated dry storage

location.

Carefully open the container inside the fume hood or glovebox, avoiding any disturbance

that could generate airborne dust.

Use a non-sparking spatula to weigh the desired amount of the compound onto a tared

weigh boat.

Securely close the primary container immediately after dispensing. .

Post-Handling:

Clean the spatula and work surface with a 70% ethanol solution (if compatible) or an

appropriate deactivating agent.

Wipe the exterior of the primary container before returning it to storage.

Doff PPE in the reverse order of donning, ensuring not to touch the outside of

contaminated items with bare skin. .

Disposal Plan
Proper disposal of NP-1815-PX sodium and associated contaminated waste is critical to

prevent environmental contamination and ensure safety.

Procedure for Waste Disposal:

Segregation:
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All solid waste contaminated with NP-1815-PX sodium (e.g., weigh boats, gloves,

absorbent liners) must be collected in a dedicated, labeled hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility has been

verified. .

Deactivation of Bulk/Unused Material:

For unused or excess NP-1815-PX sodium, a quenching procedure must be performed

inside a fume hood.

Slowly add the material in small increments to a stirred, cooled solution of a suitable

quenching agent (e.g., isopropanol).

Monitor the reaction for any signs of exotherm or gas evolution. .

Final Disposal:

The deactivated solution and all solid contaminated waste must be disposed of through

the institution's official hazardous waste management program.

Ensure the waste container is properly sealed and labeled with the contents and

associated hazards. .

Emergency Workflow: Spill Response
The following diagram outlines the logical steps to be taken in the event of an NP-1815-PX
sodium spill. Adherence to this workflow is mandatory to ensure a rapid and safe response.
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Spill Detected

Evacuate Immediate Area
Alert Personnel

Assess Spill Size
(Minor vs. Major)

Minor Spill

< 10g

Major Spill

> 10g or Airborne

Don Appropriate PPE
(Incl. Respirator)

Contact EHS / Emergency
Response (x5555)

Contain Spill with
Absorbent Pads

Neutralize with Approved Agent
(e.g., Sodium Bicarbonate)

Collect Waste in
Hazardous Waste Bag

Decontaminate Area
and Equipment

Spill Response Complete

Secure Area
Do Not Re-enter

Click to download full resolution via product page

Caption: Workflow for NP-1815-PX Sodium Spill Response.
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To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of NP-
1815-PX Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861449#personal-protective-equipment-for-
handling-np-1815-px-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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